5-Chlorothiazolo[4,5-d]pyrimidine

• Molecular Formula: C5H2ClN3S
• Molecular Weight: 171.61 g/mol
• IUPAC Name: 5-chloro-[1,3]thiazolo[4,5-d]pyrimidine
• InChI: InChI=1S/C5H2ClN3S/c6-5-7-1-3-4(9-5)8-2-10-3/h1-2H
• InChI Key: JFPPNXOWIHEVMU-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=NC(=N1)Cl)N=CS2

Description

5-Chlorothiazolo[4,5-d]pyrimidine is a heterocyclic compound that contains both thiazole and pyrimidine rings.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Chlorothiazolo[4,5-d]pyrimidine typically involves the condensation of 5-bromobarbituric acid with thiourea or thiosemicarbazide derivatives . The reaction is carried out in a solvent such as dimethylformamide (DMF) under reflux conditions. The product is then purified through crystallization or other suitable methods .

Industrial Production Methods

This includes optimizing reaction conditions, using industrial-grade solvents, and employing continuous flow reactors to enhance yield and purity .

Chemical Reactions Analysis

Types of Reactions

5-Chlorothiazolo[4,5-d]pyrimidine undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted with other nucleophiles.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Common Reagents and Conditions

Substitution: Reagents such as sodium hydride (NaH) and alkyl halides are commonly used.

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) can be employed.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are used.

Major Products

The major products formed from these reactions include various substituted thiazolo[4,5-d]pyrimidine derivatives, which can exhibit different biological activities .

Scientific Research Applications

5-Chlorothiazolo[4,5-d]pyrimidine has a wide range of applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its anticancer, antibacterial, and antiviral properties.

Industry: Utilized in the development of new materials with specific electronic properties.

Mechanism of Action

The mechanism of action of 5-Chlorothiazolo[4,5-d]pyrimidine involves its interaction with specific molecular targets. For instance, it can inhibit certain enzymes by binding to their active sites, thereby blocking their activity. This interaction can disrupt various biological pathways, leading to its observed biological effects .

Comparison with Similar Compounds

Similar Compounds

• Thiazolo[5,4-d]pyrimidine
• Thiazolo[4,5-b]pyridine
• Pyrano[2,3-d]thiazole

Uniqueness

5-Chlorothiazolo[4,5-d]pyrimidine is unique due to its specific substitution pattern and the presence of a chlorine atom, which can significantly influence its reactivity and biological activity compared to other similar compounds .